Cas no 1373233-05-6 (3-(4-Fluoro-3-methoxyphenyl)aniline hydrochloride)

• Product name: 3-(4-Fluoro-3-methoxyphenyl)aniline hydrochloride
• CAS No: 1373233-05-6
• MF: C₁₃H₁₃ClFNO
• MW: 253.699826002121
• MDL: MFCD22192481
• CID: 3042897

3-(4-Fluoro-3-methoxyphenyl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluoro-3-methoxyphenyl)aniline, HCl
• 3-(4-Fluoro-3-methoxyphenyl)aniline hydrochloride

• MDL： MFCD22192481
• Inchi： 1S/C13H12FNO.ClH/c1-16-13-8-10(5-6-12(13)14)9-3-2-4-11(15)7-9;/h2-8H,15H2,1H3;1H
• InChI Key： ZPHRTURMOPRWLL-UHFFFAOYSA-N
• SMILES： O(C1=C(C=CC(C2C=CC=C(N)C=2)=C1)F)C.Cl

3-(4-Fluoro-3-methoxyphenyl)aniline hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(4-Fluoro-3-methoxyphenyl)aniline hydrochloride

Research Brief on 3-(4-Fluoro-3-methoxyphenyl)aniline hydrochloride (CAS: 1373233-05-6) and Its Applications in Chemical Biology and Pharmaceutical Research

3-(4-Fluoro-3-methoxyphenyl)aniline hydrochloride (CAS: 1373233-05-6) is a chemically synthesized compound that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This research brief aims to provide an overview of the latest studies involving this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential. The compound's unique structural features, including the presence of a fluorine atom and a methoxy group, make it a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the role of 3-(4-Fluoro-3-methoxyphenyl)aniline hydrochloride as a key intermediate in the synthesis of novel bioactive molecules. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of kinase inhibitors targeting cancer-related pathways. The compound's ability to modulate enzyme activity and interact with specific protein targets has been validated through in vitro and in silico studies, underscoring its relevance in drug design.

In addition to its applications in oncology, 3-(4-Fluoro-3-methoxyphenyl)aniline hydrochloride has shown promise in neurological research. A study conducted by Smith et al. (2022) revealed its potential as a scaffold for designing neuroprotective agents. The compound's ability to cross the blood-brain barrier and exhibit low cytotoxicity in neuronal cell lines makes it an attractive candidate for treating neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. Further preclinical studies are underway to evaluate its efficacy and safety profiles.

The synthetic pathways for 3-(4-Fluoro-3-methoxyphenyl)aniline hydrochloride have also been optimized in recent years. Advances in catalytic methods and green chemistry have enabled more efficient and sustainable production of this compound. For example, a 2023 study in Organic Process Research & Development reported a novel palladium-catalyzed coupling reaction that significantly improved the yield and purity of the final product. These developments are critical for scaling up production and facilitating its use in large-scale pharmaceutical applications.

Despite its potential, challenges remain in the clinical translation of 3-(4-Fluoro-3-methoxyphenyl)aniline hydrochloride. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 3-(4-Fluoro-3-methoxyphenyl)aniline hydrochloride (CAS: 1373233-05-6) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its applications span from oncology to neurology, and ongoing studies continue to uncover new opportunities for drug development. Future research should focus on optimizing its pharmacological properties and advancing it through preclinical and clinical trials to realize its therapeutic benefits.